Cas no 72796-89-5 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,2-(mercaptomethyl)-5-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,2-(mercaptomethyl)-5-methyl-
• CAS No: 72796-89-5
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 573095
• PubChem ID: 3085841
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,2-(mercaptomethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol,2-(mercaptomethyl)-5-methyl-
• 5-methyl-2-(sulfanylmethyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• 5-Methyl-2-mercaptomethyl-s-triazolo[1,5-a]pyrimidin-7-ol
• 2,4]triazolo[1,5-a]pyrimidin-7-ol, 2-(mercaptomethyl)-5-methyl-[
• 2,4]triazolo[1,5-a]pyrimidin-7-ol,2-(mercaptomethyl)-5-methyl-[
• 72796-89-5
• DTXSID2072596
• 5-Methyl-2-mercaptomethyl-s-triazolo(1,5-a)pyrimidin-7-ol
• (1,2,4)Triazolo(1,5-a)pyrimidin-7-ol, 2-(mercaptomethyl)-5-methyl-
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 2-(mercaptomethyl)-5-methyl-
• SCHEMBL6233107

• Inchi： 1S/C7H8N4OS/c1-4-2-6(12)11-7(8-4)9-5(3-13)10-11/h2,13H,3H2,1H3,(H,8,9,10)
• InChI Key： DZBAOTXCAMRFHP-UHFFFAOYSA-N
• SMILES： SCC1=NC2=NC(C)=CC(N2N1)=O

Computed Properties

• Exact Mass: 196.04204
• Monoisotopic Mass: 196.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: -0.2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 303.7°C at 760 mmHg
• Flash Point: 137.5°C
• Refractive Index: 1.805
• PSA: 57.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines